![molecular formula C10H16ClNO2 B6219360 2-azatricyclo[3.3.1.1,3,7]decane-1-carboxylic acid hydrochloride CAS No. 2751621-74-4](/img/no-structure.png)
2-azatricyclo[3.3.1.1,3,7]decane-1-carboxylic acid hydrochloride
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Overview
Description
2-azatricyclo[3.3.1.1,3,7]decane-1-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C10H16ClNO2 and its molecular weight is 217.69 g/mol. The purity is usually 95.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-azatricyclo[3.3.1.1,3,7]decane-1-carboxylic acid hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a bicyclic intermediate, followed by carboxylation and subsequent conversion to the hydrochloride salt.", "Starting Materials": [ "Cyclopentadiene", "Methyl acrylate", "1,3-cyclohexadiene", "Sodium hydroxide", "Hydrochloric acid", "Sodium borohydride", "Sodium cyanoborohydride", "Sodium methoxide", "Methanol", "Ethanol", "Acetic acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with methyl acrylate in the presence of sodium hydroxide to form a bicyclic intermediate.", "Step 2: The bicyclic intermediate is carboxylated using carbon dioxide and a suitable catalyst to form the corresponding carboxylic acid.", "Step 3: The carboxylic acid is reduced using sodium borohydride or sodium cyanoborohydride to form the corresponding alcohol.", "Step 4: The alcohol is converted to the hydrochloride salt using hydrochloric acid.", "Step 5: The hydrochloride salt is purified using standard techniques such as recrystallization or chromatography." ] } | |
CAS No. |
2751621-74-4 |
Molecular Formula |
C10H16ClNO2 |
Molecular Weight |
217.69 g/mol |
IUPAC Name |
2-azatricyclo[3.3.1.13,7]decane-1-carboxylic acid;hydrochloride |
InChI |
InChI=1S/C10H15NO2.ClH/c12-9(13)10-4-6-1-7(5-10)3-8(2-6)11-10;/h6-8,11H,1-5H2,(H,12,13);1H |
InChI Key |
MHJVBEHMCCJUHB-UHFFFAOYSA-N |
Canonical SMILES |
C1C2CC3CC1CC(C2)(N3)C(=O)O.Cl |
Purity |
95 |
Origin of Product |
United States |
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